Cas no 38628-52-3 (Ethyl 3-(4-carboethoxyphenyl)propionate)

• Product Name: Ethyl 3-(4-carboethoxyphenyl)propionate
• CAS No: 38628-52-3
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 2825148
• PubChem ID: 11207441
• Update Time: 2025-04-21

Ethyl 3-(4-carboethoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(4-carboethoxyphenyl)propionate
• SCHEMBL7766764
• DTXSID70458791
• 38628-52-3
• OYMFFRUCMOQDON-UHFFFAOYSA-N
• Ethyl 3-(4-carboethoxyphenyl)propionate

• Inchi： 1S/C14H18O4/c1-3-17-13(15)10-7-11-5-8-12(9-6-11)14(16)18-4-2/h5-6,8-9H,3-4,7,10H2,1-2H3
• InChI Key： OYMFFRUCMOQDON-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 250.12050905Da
• Monoisotopic Mass: 250.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų